Cas no 78881-21-7 (4-Amino-3-methylbenzonitrile)

4-Amino-3-methylbenzonitrile structure
4-Amino-3-methylbenzonitrile structure
Product Name:4-Amino-3-methylbenzonitrile
CAS No:78881-21-7
MF:C8H8N2
MW:132.162521362305
MDL:MFCD02093969
CID:60037
PubChem ID:7010316
Update Time:2025-09-22

4-Amino-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-methylbenzonitrile
    • 4-Amino-m-tolunitrile~4-Cyano-o-toluidine
    • 2-Amino-5-cyanotoluene
    • 3-methyl-4-aminobenzonitrile
    • 4-Amino-3-methyl-benzonitril
    • 4-amino-3-methyl-benzonitrile
    • 4-Amino-m-toluylsaeurenitril
    • 4-Cyano-2-methylaniline
    • 4-Cyano-o-toluidine
    • Butyraldehyde
    • p-cyanotoluidine
    • m-Tolunitrile,4-amino- (6CI)
    • 4-AMINO-M-TOLUNITRILE
    • Benzonitrile, 4-amino-3-methyl-
    • PubChem4667
    • 4-Cyano-2-methyianiline
    • 2-Methyl-4-Cyanoaniline
    • KSC497Q7B
    • 4-amino-5-methyl-benzonitrile
    • 4-Amino-3-methyl benzonitrile
    • MBZDCUMFFPWLTJ-UHFFFAOYSA-N
    • 4-amino-3-methylbenzenecarbonitrile
    • A839522
    • FT-0617499
    • CL8203
    • AM20041177
    • 78881-21-7
    • AS-45999
    • AC-5205
    • 4-Amino-3-methylbenzonitrile, AldrichCPR
    • SCHEMBL627108
    • DTXSID80426623
    • AKOS009159042
    • EN300-108962
    • MFCD02093969
    • CS-W011091
    • BP-12799
    • SY008263
    • A9884
    • 4-azanyl-3-methyl-benzenecarbonitrile
    • J-514368
    • 4-Amino-3-methylbenzonitrile (ACI)
    • m-Tolunitrile, 4-amino- (6CI)
    • DB-011119
    • MDL： MFCD02093969
    • Inchi： 1S/C8H8N2/c1-6-4-7(5-9)2-3-8(6)10/h2-4H,10H2,1H3
    • InChI Key： MBZDCUMFFPWLTJ-UHFFFAOYSA-N
    • SMILES： N#CC1C=C(C)C(N)=CC=1
    • BRN： 3235728

Computed Properties

  • Exact Mass: 132.06900
  • Monoisotopic Mass: 132.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 49.8
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Yellow powder.
  • Density: 1.1
  • Melting Point: 91.0 to 95.0 deg-C
  • Boiling Point: 304.5±30.0 °C at 760 mmHg
  • Flash Point: 138.0±24.6 °C
  • Refractive Index: 1.575
  • PSA: 49.81000
  • LogP: 2.03008
  • Solubility: Insoluble in water
  • Sensitiveness: Sensitive to air

4-Amino-3-methylbenzonitrile Security Information

4-Amino-3-methylbenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Amino-3-methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010003786-250mg
4-Amino-3-methylbenzonitrile
 78881-21-7 97%
250mg
 $484.80 2023-09-01
Alichem
A010003786-500mg
4-Amino-3-methylbenzonitrile
 78881-21-7 97%
500mg
 $855.75 2023-09-01
Alichem
A010003786-1g
4-Amino-3-methylbenzonitrile
 78881-21-7 97%
1g
 $1490.00 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A298928-1g
4-Amino-3-methylbenzonitrile
 78881-21-7 96%
1g
 ¥370.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A298928-5g
4-Amino-3-methylbenzonitrile
 78881-21-7 96%
5g
 ¥1277.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A121619-1g
4-Amino-3-methylbenzonitrile
 78881-21-7 98%
1g
 ¥172.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A121619-25g
4-Amino-3-methylbenzonitrile
 78881-21-7 98%
25g
 ¥2446.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A121619-5g
4-Amino-3-methylbenzonitrile
 78881-21-7 98%
5g
 ¥559.90 2023-09-04
TRC
A578135-1g
4-Amino-3-methylbenzonitrile
 78881-21-7
1g
 $ 50.00 2022-06-08
TRC
A578135-5g
4-Amino-3-methylbenzonitrile
 78881-21-7
5g
 $ 115.00 2022-06-08

4-Amino-3-methylbenzonitrile Production Method

Production Method 1

583-75-5 583-75-5
78881-21-7 78881-21-7
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  30 min, 250 °C
Reference
Synthesis of new cyano-substituted analogues of Troeger's bases from bromo-derivatives. A stereochemical dependence of long-range (nJHH, n = 4, 5, and 6) proton-proton and proton-carbon (nJCH, n = 1, 2, 3, 4, and 5) coupling constants of these compounds
Dusso, Diego; Ramirez, Cristina; Parise, Alejandro; Lanza, P.; Vera, D. Mariano; et al, Magnetic Resonance in Chemistry, 2019, 57(7), 423-454

Production Method 2

676-58-4 676-58-4
619-72-7 619-72-7
78881-21-7 78881-21-7
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
1.2 Reagents: Sodium borohydride Catalysts: Palladium Solvents: Tetrahydrofuran
Reference
One-pot chemoselective reductive alkylation of nitroarenes: a new general method of synthesis of alkylanilines
Bartoli, Giuseppe; Bosco, Marcella; Dal Pozzo, Renato; Petrini, Marino, Tetrahedron, 1987, 43(18), 4221-6

Production Method 3

96784-54-2 96784-54-2
78881-21-7 78881-21-7
Reaction Conditions
1.1 Reagents: Stannous chloride Solvents: Ethanol ;  2 h, reflux; rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7, cooled
Reference
Sulfonamidopyrrolidinone Factor Xa Inhibitors: Potency and Selectivity Enhancements via P-1 and P-4 Optimization
Choi-Sledeski, Yong Mi; McGarry, Daniel G.; Green, Daniel M.; Mason, Helen J.; Becker, Michael R.; et al, Journal of Medicinal Chemistry, 1999, 42(18), 3572-3587

Production Method 4

81018-29-3 81018-29-3
78881-21-7 78881-21-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ;  8 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
Reference
Synthesis, insecticidal activities and SAR of novel phthalamides targeting calcium channel
Chen, Youwei; Li, Yuxin; Pan, Li; Liu, Jingbo; Wan, Yingying; et al, Bioorganic & Medicinal Chemistry, 2014, 22(22), 6366-6379

Production Method 5

96784-54-2 96784-54-2
78881-21-7 78881-21-7
Reaction Conditions
1.1 Reagents: Iron Solvents: Acetic acid
Reference
Imidazole moiety replacements in the 3-(1H-benzo[d]imidazol-2-yl)pyridin-2(1H)-one inhibitors of insulin-like growth factor receptor-1 (IGF-1R) to improve cytochrome P450 profile
Velaparthi, Upender; Liu, Peiying; Balasubramanian, Balu; Carboni, Joan; Attar, Ricardo; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(11), 3072-3076

Production Method 6

13943-58-3 13943-58-3
95-69-2 95-69-2
78881-21-7 78881-21-7
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Palladium trifluoroacetate ,  2-[Bis(1,1-dimethylethyl)phosphino]-1-[2-(trimethylsilyl)phenyl]-1H-pyrrole Solvents: N-Methyl-2-pyrrolidone ;  1 min, rt; 16 h, 140 °C; 140 °C → rt
Reference
Increasing the scope of palladium-catalyzed cyanations of aryl chlorides
Schareina, Thomas; Jackstell, Ralf; Schulz, Thomas; Zapf, Alexander; Cotte, Alain; et al, Advanced Synthesis & Catalysis, 2009, 351(4), 643-648

Production Method 7

13943-58-3 13943-58-3
95-69-2 95-69-2
78881-21-7 78881-21-7
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Palladium diacetate ,  2162103-20-8 Solvents: N-Methyl-2-pyrrolidone ;  16 h, 140 °C
Reference
Pd-Catalyzed Cyanation of (Hetero)Aryl Halides by Using Biphosphine Ligands
Zhang, Shaoke; Neumann, Helfried; Beller, Matthias, Chemistry - A European Journal, 2018, 24(1), 67-70

4-Amino-3-methylbenzonitrile Raw materials

4-Amino-3-methylbenzonitrile Preparation Products

4-Amino-3-methylbenzonitrile Related Literature

Related Categories

78881-21-7 (4-Amino-3-methylbenzonitrile) Related Products

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd